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Compound of Interest

Compound Name: Ethyl Tetradecanoate-d27

Cat. No.: B565284 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the known and estimated physical properties

of Ethyl Tetradecanoate-d27, a deuterated isotopologue of Ethyl Tetradecanoate. Due to the

limited availability of experimental data for the deuterated species, this document leverages

data from the non-deuterated analogue and established principles of isotope effects to offer a

thorough profile for research and development purposes.

Core Physical Properties
The physical characteristics of Ethyl Tetradecanoate-d27 are primarily influenced by the

substitution of 27 hydrogen atoms with deuterium. This isotopic substitution leads to a notable

increase in molecular weight and can cause slight alterations in other physical properties such

as density and boiling point. A direct comparison with its non-deuterated counterpart, Ethyl

Tetradecanoate, is provided below.
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Property Ethyl Tetradecanoate Ethyl Tetradecanoate-d27

Molecular Formula C16H32O2 C16H5D27O2[1][2]

Molecular Weight 256.42 g/mol [3][4] 283.59 g/mol [1][2]

Melting Point 11-12 °C[3]
Estimated to be slightly higher

than 11-12 °C

Boiling Point 178-180 °C at 12 mm Hg[3]

Estimated to be slightly higher

than the non-deuterated form.

[5][6][7][8]

Density 0.86 g/mL at 25 °C[3]
Estimated to be slightly higher

than 0.86 g/mL.[9][10]

Refractive Index n20/D 1.436[3]

Estimated to be slightly

different from the non-

deuterated form.[11]

Note on Estimated Values: The physical properties for Ethyl Tetradecanoate-d27, other than

molecular formula and weight, are estimations. Generally, deuterated compounds exhibit

slightly higher boiling points and densities compared to their non-deuterated counterparts due

to the increased mass of deuterium.[5][6][7][9][10] The exact values for Ethyl Tetradecanoate-
d27 would require experimental determination.

Experimental Protocols for Physical Property
Determination
The following are detailed methodologies for the experimental determination of the key physical

properties of liquid compounds like Ethyl Tetradecanoate-d27.

Melting Point Determination (Capillary Method)
The melting point is determined as the temperature range over which the solid-to-liquid phase

transition occurs.

Methodology:
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Sample Preparation: A small amount of the solidified Ethyl Tetradecanoate-d27 is finely

powdered. The open end of a capillary tube is tapped into the powder to collect a small

sample.[12] The tube is then inverted and tapped gently to pack the sample into the sealed

end, aiming for a sample height of 2-3 mm.[12][13]

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which provides

controlled heating of the sample.[14][15]

Determination: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,

as the temperature approaches the expected melting point.[14]

Data Recording: The temperature at which the first drop of liquid appears is recorded as the

beginning of the melting range. The temperature at which the entire sample becomes a clear

liquid is recorded as the end of the melting range.[14][16]

Boiling Point Determination (Thiele Tube Method)
The boiling point is the temperature at which the vapor pressure of the liquid equals the

surrounding atmospheric pressure.

Methodology:

Sample Preparation: A small volume (a few milliliters) of Ethyl Tetradecanoate-d27 is

placed in a small test tube. A capillary tube, sealed at one end, is inverted and placed into

the test tube with the open end submerged in the liquid.[17][18][19]

Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a

Thiele tube containing a high-boiling point liquid (e.g., mineral oil).[18][19]

Determination: The Thiele tube is gently heated, causing the temperature of the sample to

rise. As the boiling point is approached, a stream of bubbles will emerge from the open end

of the capillary tube.[18] The heating is then discontinued.

Data Recording: The temperature is carefully monitored as the liquid cools. The boiling point

is the temperature at which the bubble stream ceases and the liquid begins to be drawn back

into the capillary tube.[18][19]
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Density Determination (Pycnometer Method)
Density is the mass per unit volume of a substance.

Methodology:

Apparatus Preparation: A pycnometer (a flask with a specific, accurately known volume) is

cleaned, dried, and its mass is precisely measured.

Sample Measurement: The pycnometer is filled with Ethyl Tetradecanoate-d27. Care is

taken to avoid air bubbles. The filled pycnometer is then weighed to determine the mass of

the liquid.

Calculation: The density is calculated by dividing the mass of the liquid by the known volume

of the pycnometer. For higher accuracy, the temperature of the sample should be recorded

as density is temperature-dependent.[20][21]

Refractive Index Determination (Abbe Refractometer)
The refractive index is a measure of how much the path of light is bent, or refracted, when it

enters a material.

Methodology:

Apparatus Calibration: The Abbe refractometer is calibrated using a standard liquid with a

known refractive index, often distilled water.[22]

Sample Application: A few drops of Ethyl Tetradecanoate-d27 are placed on the prism

surface of the refractometer.

Measurement: The prism is closed, and light is passed through the sample. The user looks

through the eyepiece and adjusts the controls until the boundary line between the light and

dark fields is sharp and centered on the crosshairs.[22]

Data Recording: The refractive index is read directly from the instrument's scale. The

temperature should be controlled and recorded, as the refractive index is temperature-

dependent.[22]
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Visualization of Experimental Workflow
The following diagram illustrates a logical workflow for the comprehensive determination of the

physical properties of a chemical compound such as Ethyl Tetradecanoate-d27.
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Caption: Workflow for the determination of physical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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